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Comparative Clinical Remission Rates of JAK

Inhibitors
Study Type Clinical
Drug (Study) Condition y P o Key Comparator Findings
& Period Remission Rate
Filgotinib 200 Ulcerative Phase 2b/3  37.2% Superior to placebo (11.2%) in
mg [1] Colitis RCT (58 (Maintenance) maintaining remission [1].
weeks)
Tofacitinib 10 Ulcerative Real-world 44.9% (Steroid- No significant difference vs.
mg BID [2] Colitis Cohort (24 free) Filgotinib (58.8%) after
weeks) statistical adjustment [2].
Filgotinib 200 Ulcerative Real-world 58.8% (Steroid- No significant difference vs.
mg [2] Colitis Cohort (24 free) Tofacitinib (44.9%) after
weeks) statistical adjustment [2].
Upadacitinib Ulcerative Real-world 60.1% (Steroid- Superior to both Tofacitinib
45 mg [3] Colitis (Bio- Cohort (16 free) (38.9%) and Filgotinib (36.8%)
Exposed) weeks) at Week 16 [3].
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. Study Type Clinical L
Drug (Study) Condition . o Key Comparator Findings
& Period Remission Rate
Filgotinib 200 Ulcerative Real-world 36.8% (Steroid- Lower than Upadacitinib
mg [3] Colitis (Bio- Cohort (16 free) (60.1%), no significant
Exposed) weeks) difference vs. Tofacitinib
(38.9%) at Week 16 [3].
Tofacitinib 10 Ulcerative Real-world 38.9% (Steroid- Lower than Upadacitinib
mg BID [3] Colitis (Bio- Cohort (16 free) (60.1%), no significant
Exposed) weeks) difference vs. Filgotinib (36.8%)

at Week 16 [3].

Key Experimental Methodologies

The data in the table above comes from robust study designs. Here are the methodologies for the key

experiments cited.

e Propensity Score Weighting (PSW): Used in real-world cohort studies [4] [2] to minimize selection
bias and simulate randomization, allowing for more reliable comparison between treatment groups.
¢ Inverse Probability of Treatment Weighting (IPTW): A specific type of PSW used to create a
weighted population where baseline characteristics are balanced across treatment groups, enabling a
direct comparison of effectiveness [4] [2].
¢ Randomized Controlled Trials (RCTs): Considered the gold standard. The SELECTION trial for
filgotinib was a phase 2b/3, double-blind, placebo-controlled trial that evaluated induction and
maintenance therapy in UC patients [1].
¢ Endpoint Definitions: Common efficacy endpoints include
o Clinical Remission: Defined as a resolution of clinical symptoms, often with a Mayo stool
frequency subscore of 0 or 1 and a rectal bleeding subscore of O [5].
o Corticosteroid-Free Clinical Remission (CFREM): Achievement of clinical remission without
the use of corticosteroids for a specified period before the assessment [3].

JAK-STAT Signaling Pathway and Drug Mechanism

JAK inhibitors work by targeting the Janus kinase-signal transducer and activator of transcription (JAK-

STAT) pathway, a crucial intracellular signaling mechanism for numerous cytokines and growth factors [5].
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The diagram below illustrates this pathway and the inhibition sites for the different drugs.
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The selectivity of different JAK inhibitors influences their efficacy and safety profiles [4] [5]:

¢ Tofacitinib is a pan-JAK inhibitor, affecting JAK1, JAK2, JAK3, and TYK2. Broader inhibition may
be associated with a higher risk of certain adverse events [4].

¢ Filgotinib and Upadacitinib are designed as selective JAK1 inhibitors. This selectivity aims to
maintain efficacy while minimizing side effects by preserving the function of other JAK proteins [4].
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Interpretation and Considerations for Researchers

When interpreting this data for drug development, please consider:

¢ Real-World vs. Trial Data: RCTs (like SELECTION) provide high-quality efficacy data under
controlled conditions. Real-world studies (like the Sicilian Network and JAKARTA studies) offer
insights into effectiveness in routine practice and are crucial for understanding performance in
biologically pre-treated patients [4] [3] [2].

¢ Heterogeneity in Study Populations: Direct cross-study comparisons should be made cautiously.
Differences in baseline patient characteristics, such as prior biologic exposure and disease severity,
significantly influence remission rates [3].

o Safety is a Key Differentiator: While this guide focuses on efficacy, the choice between JAK
inhibitors is also heavily influenced by their safety and tolerability profiles, which are linked to their
selectivity [4] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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